6-Chlorobenzofuran-2-carboxylic acid
Overview
Description
6-Chlorobenzofuran-2-carboxylic acid is a chemical compound that is part of the benzofuran family, which is a class of organic compounds containing a fused benzene and furan ring system. This compound is structurally related to various other compounds that have been synthesized and studied for their potential applications in medicinal chemistry and materials science.
Synthesis Analysis
The synthesis of compounds related to 6-Chlorobenzofuran-2-carboxylic acid has been reported in several studies. For instance, a novel COX-2 inhibitor with a similar structure, 6-chloro-2-(4-chlorobenzoyl)-1H-indol-3-ylacetic acid, was synthesized using a cascade of reactions starting from sulfonamide and bromoketone, which could be executed in a single pot . Another study reported the synthesis of 6-chloro-2,3-dihydro-4H-1-benzopyran-2-carboxylic acid, a rigid analogue of clofibric acid, along with its isomers . These syntheses often involve complex reaction sequences and aim to introduce specific functional groups that confer desired properties to the molecules.
Molecular Structure Analysis
The molecular structure of compounds similar to 6-Chlorobenzofuran-2-carboxylic acid has been elucidated using various spectroscopic techniques. For example, the structure of a related compound, 6-fluoro-7-chloro-4-oxo-4H-chromene-3-carboxylic acid, was determined by NMR spectroscopy and X-ray crystallography . These analyses are crucial for confirming the identity of the synthesized compounds and for understanding their three-dimensional arrangement, which is important for their biological activity and material properties.
Chemical Reactions Analysis
Chemical transformations of compounds within the benzofuran family have been explored to develop derivatives with different properties. A study on 6-amino-7-chloro-2-(2-hydroxyphenyl)-2H-benzotriazole-4-carboxylic acid derivatives investigated the reduction and acetylation reactions, as well as further chemical conversions to study the luminescence and complex-forming properties of these compounds . Such chemical reactions are essential for modifying the core structure to enhance or alter the activity of the compounds for various applications.
Physical and Chemical Properties Analysis
The physical and chemical properties of benzofuran derivatives are influenced by their molecular structure. For instance, the synthesis of 6-hydroxy-2-methylbenzofuran-4-carboxylic acid involved a thermal one-pot cyclization and a base-catalyzed hydrolysis, with the molecular structure confirmed by several spectroscopic methods . The chlorination of tetrahydrofuran-2-carboxylic acid esters, which are structurally related to benzofuran carboxylic acids, was studied under photochemical conditions, leading to the formation of chlorinated products with different properties . Understanding these properties is important for the development of new materials and drugs.
Scientific Research Applications
Chemical Synthesis and Biological Activity
6-Chlorobenzofuran-2-carboxylic acid plays a role in the synthesis of various chemical compounds. For instance, its derivatives are used in creating substances that exhibit antibacterial activity. In one study, derivatives were screened against various microorganisms, showing good to moderate antibacterial effects (Chavan & Pai, 2007).
Cross-Coupling Reactions
This chemical is involved in regioselective cross-coupling reactions. These reactions are important for producing selectively substituted nicotinic acids and triazoles, demonstrating its utility in complex chemical synthesis (Houpis et al., 2010).
Catalysis
In catalysis, derivatives of 6-Chlorobenzofuran-2-carboxylic acid are used to enhance reaction rates and selectivity. For example, carboxylic acid-promoted cis-dihydroxylation and epoxidation of alkenes employ derivatives as catalysts, showing how they can influence chemical reactions (de Boer et al., 2005).
Material Science
The acid and its derivatives have applications in material science. For instance, they are involved in the creation of organic acid-base salts, which help understand non-covalent interactions in materials (Gao et al., 2015).
Luminescence and Complex-Forming Properties
Derivatives of 6-Chlorobenzofuran-2-carboxylic acid are used to study luminescence and complex-forming properties, important for developing new materials and sensors (Vasin et al., 2013).
Green Chemistry
In green chemistry, derivatives are employed to create environmentally friendly materials. For instance, they are used in synthesizing intermediates for biofuels and biodegradable polymers (Dutta et al., 2015).
Nanotechnology
Its applications extend to nanotechnology, where derivatives are used to tailor the aqueous solubility of functionalized carbon nanotubes, demonstrating its role in developing advanced nanomaterials (Zeng et al., 2005).
Organic Synthesis
Derivatives of 6-Chlorobenzofuran-2-carboxylic acid are also used in organic synthesis, for example, in the electrocarboxylation of chlorinated aromatic compounds, highlighting its utility in synthesizing complex organic molecules (Golinske et al., 2000).
Safety And Hazards
The safety information for “6-Chlorobenzofuran-2-carboxylic acid” indicates that it may be harmful if swallowed and may cause skin and eye irritation . It may also cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
Benzofuran compounds, including “6-Chlorobenzofuran-2-carboxylic acid”, have attracted more and more attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications in many aspects . For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease . Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents .
properties
IUPAC Name |
6-chloro-1-benzofuran-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClO3/c10-6-2-1-5-3-8(9(11)12)13-7(5)4-6/h1-4H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWSOSTMTCRJPDX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)OC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00548316 | |
Record name | 6-Chloro-1-benzofuran-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00548316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chlorobenzofuran-2-carboxylic acid | |
CAS RN |
442125-04-4 | |
Record name | 6-Chloro-1-benzofuran-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00548316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-chloro-1-benzofuran-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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